Cas no 1131-52-8 (3-Ethoxy-4-methoxybenzaldehyde)

• Product Name: 3-Ethoxy-4-methoxybenzaldehyde
• CAS No: 1131-52-8
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD00010128
• CID: 40880
• PubChem ID: 244728
• Update Time: 2025-09-27

3-Ethoxy-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-methoxybenzaldehyde
• 3-Ethoxy-p-anisaldehyde
• 3-Aethoxy-4-methoxy-benzaldehyd
• 3-ethoxy-4-methoxy-benzaldehyde
• 4-methoxy-3-ethoxybenzaldehyde
• p-METHOXY-m-ETHOXY BENZALDEHYDE
• Benzaldehyde, 3-ethoxy-4-methoxy-
• VAMZHXWLGRQSJS-UHFFFAOYSA-N
• NSC55839
• PubChem13135
• 3ethoxy-4-methoxybenzaldehyde
• 3-ethoxy-4methoxybenzaldehyde
• KSC183C6J
• 3-Ethoxy-4-methoxybenzaldehyd
• Jsp001026
• 3-ethoxy-4-methoxy benzaldehyde
• VAMZHXWLGRQSJS-UHFFFAOYSA-
• BCP09394
• InChI=1/C10H12O3/c1-3-13-10-6-8(7-11)4-5-9(10)12-2/h4-7H,3H2,1-2H3
• SY004271
• BB 0256993
• EN300-16146
• 3-Ethoxy-4-methoxybenzaldehyde, 99%
• A802734
• STR04189
• E0835
• AKOS000120946
• FT-0615627
• AMY460
• 1131-52-8
• (3-ethoxy-4-methoxy-phenyl)-methanone
• AC-29738
• J-002901
• NSC-55839
• DTXSID90288436
• CS-M2547
• MFCD00010128
• SCHEMBL754958
• Z53837672
• 3-Ethoxy-4-methoxybenzaldehyde,98%
• BBL015525
• STK013237
• ALBB-001312
• DB-041150
• DTXCID30239583

• MDL： MFCD00010128
• Inchi： 1S/C10H12O3/c1-3-13-10-6-8(7-11)4-5-9(10)12-2/h4-7H,3H2,1-2H3
• InChI Key： VAMZHXWLGRQSJS-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=O)C=CC=1OC

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: solid
• Density: 1.088
• Melting Point: 48.0 to 52.0 deg-C
• Boiling Point: 155°C/10mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: 1.536
• Solubility: Soluble in methanol.
• PSA: 35.53000
• LogP: 1.90640
• Solubility: Not determined
• Sensitiveness: Air Sensitive

3-Ethoxy-4-methoxybenzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-Ethoxy-4-methoxybenzaldehyde

Professional Introduction to 3-Ethoxy-4-methoxybenzaldehyde (CAS No. 1131-52-8)

3-Ethoxy-4-methoxybenzaldehyde, with the chemical identifier CAS No. 1131-52-8, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its aromatic aldehyde structure, has garnered attention due to its versatile applications in the development of fine chemicals, agrochemicals, and pharmaceuticals. The presence of both ethoxy and methoxy substituents on the benzene ring imparts unique reactivity, making it a valuable building block for further functionalization.

The synthesis of 3-Ethoxy-4-methoxybenzaldehyde typically involves the oxidation of corresponding methyl-substituted phenols or through condensation reactions involving glycols and formylating agents. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical for industrial applications. Recent advancements in catalytic methods have improved the efficiency of these processes, reducing the environmental impact while maintaining high product quality.

In the pharmaceutical sector, 3-Ethoxy-4-methoxybenzaldehyde serves as a precursor for several bioactive molecules. Its aromatic system allows for easy introduction of additional functional groups, facilitating the synthesis of complex drug candidates. For instance, derivatives of this compound have been explored in the development of antimicrobial and anti-inflammatory agents. The methoxy and ethoxy groups can be selectively modified to enhance binding affinity to biological targets, a crucial aspect in drug design.

Recent research highlights the role of 3-Ethoxy-4-methoxybenzaldehyde in medicinal chemistry due to its potential as a scaffold for novel therapeutic entities. Studies have demonstrated its utility in generating compounds with inhibitory activity against enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The structural flexibility offered by this compound makes it an attractive candidate for structure-activity relationship (SAR) studies, aiding in the optimization of drug-like properties.

The agrochemical industry also benefits from 3-Ethoxy-4-methoxybenzaldehyde, where it is used in the synthesis of pesticides and herbicides. Its ability to undergo further chemical transformations allows for the creation of compounds that exhibit potent activity against pests while maintaining environmental safety. Innovations in green chemistry have led to more sustainable synthetic protocols for this intermediate, aligning with global efforts to reduce the ecological footprint of chemical manufacturing.

From an industrial perspective, the demand for 3-Ethoxy-4-methoxybenzaldehyde is driven by its role as a key intermediate in large-scale production processes. Manufacturers focus on optimizing reaction conditions to achieve high yields and purity levels, ensuring that downstream applications are not compromised. Continuous flow chemistry has emerged as a promising technique for synthesizing this compound efficiently, offering advantages such as improved reproducibility and reduced solvent consumption.

The chemical properties of 3-Ethoxy-4-methoxybenzaldehyde make it particularly useful in fragrance and flavor chemistry. Its aldehyde group contributes to fruity and floral aroma profiles, making it a popular choice in perfumery and food additives. The presence of electron-donating substituents enhances its volatility and solubility, factors that are essential for its application in these industries.

In conclusion, 3-Ethoxy-4-methoxybenzaldehyde (CAS No. 1131-52-8) is a multifaceted compound with broad applications across multiple industries. Its significance in pharmaceuticals, agrochemicals, fragrances, and fine chemicals underscores its importance as a chemical intermediate. Ongoing research continues to uncover new possibilities for this compound, reinforcing its role as a cornerstone in modern chemical synthesis.